1-(3-((2-Methylpyrimidin-4-yl)oxy)piperidin-1-yl)-2-(3-(trifluoromethyl)phenoxy)ethanone
Description
1-(3-((2-Methylpyrimidin-4-yl)oxy)piperidin-1-yl)-2-(3-(trifluoromethyl)phenoxy)ethanone is a useful research compound. Its molecular formula is C19H20F3N3O3 and its molecular weight is 395.382. The purity is usually 95%.
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Scientific Research Applications
Synthetic Methodologies and Chemical Reactions
Research on compounds with similar structures has focused on developing synthetic methodologies for heterocyclic compounds, which are crucial in medicinal chemistry. For instance, condensation reactions involving 3-formylchromones and various nucleophiles have been explored for synthesizing chromon-4-ones, propenones, and other derivatives with potential biological activities (Halnor et al., 2006). Similarly, the synthesis and reactions of benzopyrans and benzothiophenopyrans have been studied for their applications in producing compounds with various functional groups (Ibrahim et al., 2002).
Biological Activities
Several studies have evaluated the biological activities of compounds structurally related to the target molecule. For example, derivatives of piperidinyl ethanone have been investigated for their wound-healing potential in vivo, showing significant activity in models of incision and dead space wounds (Vinaya et al., 2009). Additionally, the synthesis and evaluation of Schiff bases as corrosion inhibitors highlight the potential of these compounds in protecting materials against degradation (Hegazy et al., 2012).
Material Science Applications
The creation and characterization of novel compounds with specific functional groups also indicate applications in material science. For instance, the synthesis and characterization of compounds for their antibacterial activities demonstrate the potential of these molecules in developing new antimicrobial agents (Vinaya et al., 2008).
properties
IUPAC Name |
1-[3-(2-methylpyrimidin-4-yl)oxypiperidin-1-yl]-2-[3-(trifluoromethyl)phenoxy]ethanone |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20F3N3O3/c1-13-23-8-7-17(24-13)28-16-6-3-9-25(11-16)18(26)12-27-15-5-2-4-14(10-15)19(20,21)22/h2,4-5,7-8,10,16H,3,6,9,11-12H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XEDWGAVUDOUWGE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC=CC(=N1)OC2CCCN(C2)C(=O)COC3=CC=CC(=C3)C(F)(F)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20F3N3O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
395.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(3-((2-Methylpyrimidin-4-yl)oxy)piperidin-1-yl)-2-(3-(trifluoromethyl)phenoxy)ethanone | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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